6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H11BrFNO4/c1-23-14-8-10(18)6-9-7-13(17(22)24-15(9)14)16(21)20-12-4-2-11(19)3-5-12/h2-8H,1H3,(H,20,21)
• InChI Key: LFLXQYZQBKEMTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)Br)C=C(C(=O)O2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H11BrFNO4
• Molecular Weight: 392.2 g/mol

Description

6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and biological research.

Scientific Research Applications

GPR35 Agonist Applications

The compound 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide demonstrates significant scientific interest due to its potential as a powerful tool for studying the orphan G protein-coupled receptor GPR35. A potent and selective GPR35 agonist derived from this compound, 6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid, has been developed and labeled with tritium to create [(3)H]PSB-13253. This radioligand binds to the GPR35 receptor with high affinity, offering a valuable tool for understanding the receptor's role and for drug discovery related to this target. The development of fluorine-substituted analogs further enhances the compound's potency as GPR35 agonists, with one such derivative showing subnanomolar affinity, marking a significant advancement in the field (Thimm, Funke, Meyer, & Müller, 2013).

Structural Insights

Research on related chromene compounds, such as 4-oxo-N-phenyl-4H-chromene-2-carboxamide, provides valuable structural insights, indicating that these molecules crystallize in distinct space groups and exhibit specific rotamer conformations. Such studies contribute to the understanding of the molecular structure and properties of chromene derivatives, which is essential for the design of more effective compounds (Reis, Gaspar, Borges, Gomes, & Low, 2013).

Antitumor Potential

The compound 8-ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene, closely related to the query compound, has shown significant antiproliferative activities against various tumor cell lines. Its analog, 6-bromo-8-ethoxy-3-nitro-2H-chromene, exhibits even more potent antitumor effects, suggesting the potential of these chromene derivatives in cancer therapy. These compounds block AKT phosphorylation and induce cancer cell apoptosis, highlighting their mechanism of action and reinforcing the value of chromene derivatives in medicinal chemistry (Yin et al., 2013).